O-(3-{[(3-methylphenyl)amino]carbonyl}phenyl) 4-morpholinecarbothioate

• IUPAC Name: O-[3-[(3-methylphenyl)carbamoyl]phenyl] morpholine-4-carbothioate
• InChI: InChI=1S/C19H20N2O3S/c1-14-4-2-6-16(12-14)20-18(22)15-5-3-7-17(13-15)24-19(25)21-8-10-23-11-9-21/h2-7,12-13H,8-11H2,1H3,(H,20,22)
• InChI Key: FOUQRBWETVOVDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)OC(=S)N3CCOCC3
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

This compound is a derivative of carbamic acid, with a molecular formula of C16H16N2O4. It is also known as a Mannich base, which is a β-amino-carbonyl compound. It is a product of the Mannich reaction, a three-component organic reaction that involves the amino alkylation of an acidic proton next to a carbonyl (C=O) functional group.

Synthesis Analysis

The synthesis of this compound likely involves a Mannich reaction, which starts with the nucleophilic addition of an amine to a carbonyl group followed by dehydration to the Schiff base. The Schiff base is an electrophile which reacts in a second step in an electrophilic addition with an enol formed from a carbonyl compound containing an acidic alpha-proton.

Molecular Structure Analysis

The molecular weight of this compound is 300.3092. The IUPAC Standard InChI is InChI=1S/C16H16N2O4/c1-11-5-3-6-12(9-11)18-16(20)22-14-8-4-7-13(10-14)17-15(19)21-2/h3-10H,1-2H3,(H,17,19)(H,18,20).

Chemical Reactions Analysis

The Mannich reaction, which is used to synthesize this compound, can be considered to involve a mixed-aldol reaction, dehydration of the alcohol, and conjugate addition of an amine (Michael reaction) all happening in "one-pot". On methyl ketones, the enolization and the Mannich addition can occur twice, followed by a β-elimination to yield β-amino enone derivatives.

Mechanism of Action

The mechanism of the Mannich reaction starts with the formation of an iminium ion from the amine and formaldehyde. The compound with the carbonyl functional group will tautomerize to the enol form, after which it attacks the iminium ion.